Cas no 480451-20-5 (Ethyl 4-azido-5-formylthiazole-2-carboxylate)
480451-20-5 structure
Product Name:Ethyl 4-azido-5-formylthiazole-2-carboxylate
CAS No:480451-20-5
MF:C7H6N4O3S
MW:226.212539196014
CID:2648080
PubChem ID:22934717
Update Time:2025-04-21
Ethyl 4-azido-5-formylthiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL13618989
- DB-220612
- ethyl 4-azido-5-formylthiazole-2-carboxylate
- 480451-20-5
- Ethyl 4-azido-5-formylthiazole-2-carboxylate
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- Inchi: 1S/C7H6N4O3S/c1-2-14-7(13)6-9-5(10-11-8)4(3-12)15-6/h3H,2H2,1H3
- InChI Key: ZROMPMDQKXHAJR-UHFFFAOYSA-N
- SMILES: S1C(C=O)=C(N=[N+]=[N-])N=C1C(=O)OCC
Computed Properties
- Exact Mass: 226.01606124Da
- Monoisotopic Mass: 226.01606124Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 98.9Ų
Ethyl 4-azido-5-formylthiazole-2-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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